Cas no 885275-68-3 (1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-3-pyridinyl-)

• Product Name: 1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-3-pyridinyl-
• CAS No: 885275-68-3
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• MDL: MFCD04115160
• CID: 711291
• PubChem ID: 57355220
• Update Time: 2025-04-19

1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine-1-aceticacid, 4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-3-pyridinyl-
• 1-BOC-4-(CARBOXY-PYRIDIN-3-YL-METHYL)-[1,4]DIAZEPANE
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]-1,4-diazepan-1-yl]-2-pyridin-3-ylacetic acid
• 1-boc-4-(carboxypyridin-3-yl-methyl)-[1,4]diazepane
• 1H-1,4-Diazepine-1-aceticacid,4-[(1,1-dimethylethoxy)carbonyl]hexahydro-a-3-pyridinyl
• 2-(4-(tert-butoxycarbonyl)-1,4-diazepan-1-yl)-2-(pyridin-3-yl)acetic acid
• 885275-68-3
• SB39451
• 1-boc-4-(carboxypyridin-3-ylmethyl)-[1,4]diazepane
• DTXSID30722960
• [4-(tert-Butoxycarbonyl)-1,4-diazepan-1-yl](pyridin-3-yl)acetic acid
• 2-{4-[(tert-butoxy)carbonyl]-1,4-diazepan-1-yl}-2-(pyridin-3-yl)acetic acid

• MDL： MFCD04115160
• Inchi： 1S/C17H25N3O4/c1-17(2,3)24-16(23)20-9-5-8-19(10-11-20)14(15(21)22)13-6-4-7-18-12-13/h4,6-7,12,14H,5,8-11H2,1-3H3,(H,21,22)
• InChI Key： YFQLPDPRWARYJU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(C(C(=O)O)C2C=NC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 335.18500
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.97000
• LogP: 2.02590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives